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Compound of Interest

(1S)-1-(2-methyloxolan-2-yl)ethan-
Compound Name:

1-ol
CAS No.: 1423043-71-3
Cat. No.: B1458882

Get Quote

Executive Summary & Molecule Profile

Methyloxolan-2-yl ethanol (systematically 2-(5-methyltetrahydrofuran-2-yl)ethanol or related
iIsomers) represents a class of bifunctional cyclic ethers commonly encountered as metabolic
byproducts, flavor volatiles, or synthetic intermediates in biofuel production.

Analyzing this molecule presents a specific "dichotomy of stability” challenge:
e The Cyclic Ether Core: Relatively stable but prone to characteristic

-cleavage.

e The Hydroxyl Tail: Labile, prone to dehydration (
) and oxidative cleavage.

This guide compares the fragmentation dynamics of this molecule across Electron lonization
(El), Chemical lonization (CI), and Electrospray lonization (ESI), providing a validated workflow
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for unambiguous identification.

Property Data
Formula
Exact Mass 130.0994 Da

Weak molecular ion (

Key Challenge ) in El; isomeric differentiation from acyclic

esters.

GC-EI-MS for structural fingerprinting; GC-CI-
MS for MW confirmation.

Recommended Mode

Mechanistic Deep Dive: Fragmentation Pathways

To interpret the spectrum, one must understand the causality of bond breaking. The
fragmentation of methyloxolan-2-yl ethanol is governed by charge localization on the ether
oxygen versus the hydroxyl oxygen.

The Alpha-Cleavage Dominance (El @ 70eV)
Upon electron impact, the radical cation (

) forms. The most favorable pathway is
-cleavage adjacent to the cyclic ether oxygen.

o Pathway A (Ring Preservation): Homolytic cleavage of the exocyclic C-C bond (connecting
the ring to the ethanol tail). This ejects the hydroxyethyl radical (

) and stabilizes the charge on the oxonium ring.

o Result: Base peak candidate at
85 (Methyl-oxolanyl cation).

» Pathway B (Dehydration): The hydroxyl group facilitates a 1,4-elimination of water, especially
if thermal energy in the source is high.
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o Result: Peak at
112 (

).

» Pathway C (Ring Opening): High-energy ring opening of the THF moiety leads to alkene
elimination.

Validated Fragmentation Pathway Diagram

The following diagram illustrates the competitive kinetics between ring stabilization and side-
chain ejection.
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Figure 1: Mechanistic flow of Methyloxolan-2-yl ethanol fragmentation. Note the competition
between the stable oxonium ion (

85) and dehydration (

112).

Comparative Performance Analysis
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This section objectively compares ionization techniques. As a scientist, you should choose the
method based on whether you need structural proof (EI) or molecular weight confirmation
(CI/ESI).

Electron lonization (El) - The Gold Standard

e Mechanism: 70 eV electron bombardment.[1]
e Performance:
o Pros: Generates a rich "fingerprint." The

85 and
71 (if methyl is lost) peaks allow differentiation from acyclic isomers.

o Cons: The molecular ion (

130) is often <1% relative abundance, making it risky for unknown identification without a
library match.

» Diagnostic lons:

85 (Base), 43, 31, 112.

Chemical lonization (CI) - The Soft Alternative

e Mechanism: Proton transfer using Methane or Ammonia reagent gas.
o Performance:
o Pros: Preserves the

species.

o Cons: Loss of structural detail. Ammonia Cl is recommended here because the proton
affinity of the ether oxygen allows for a stable

adduct.
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» Diagnostic lons:

131 (

),

148 (

Electrospray lonization (ESI) - The Sensitivity Choice

e Mechanism: Solution-phase ionization (LC-MS).
e Performance:
o Pros: Essential for biological matrices (blood/urine) where GC is not viable.

o Cons: Ethers and neutral alcohols ionize poorly in ESI (+). You often see high background
noise unless you form sodium adducts

o Diagnostic lons:
153 (

)-

Summary Data Table
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GC-CI-MS
Feature GC-EI-MS LC-ESI-MSIMS
(Methane)
High ( High (
Parent lon Visibility Trace / Absent
) )
Moderate (requires
Structural Info Excellent Poor
MS/MS)
Limit of Detection ~10 pg ~50 pg ~1 pg (MRM mode)
. 113 (
Primary Fragment 85 153 (Adduct)
)

Experimental Protocols
Protocol A: Structural Confirmation via GC-EI-MS

Use this protocol for purity analysis of synthesized material or flavor profiling.
1. Sample Preparation:

e Dilute 10 pL of sample in 1 mL Dichloromethane (DCM). DCM is preferred over methanol to
prevent solvent tailing interacting with the hydroxyl group.

2. GC Parameters:

e Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25um). Non-polar phases minimize
peak tailing for alcohols.

 Inlet: Split 1:50 @ 250°C.
e Carrier: Helium @ 1.2 mL/min (Constant Flow).
e Oven: 40°C (hold 2 min)

10°C/min
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250°C.
3. MS Parameters:

e Source Temp: 230°C. (Note: Keep source cooler than standard 250°C to minimize thermal
dehydration of the alcohol).

e Scan Range: 29-300 amul.
4. Data Validation Criteria:
e Check for

31 (

). If absent, suspect the ether linkage is not intact or the side chain is not ethanol.
» Check ratio of

112:

85. If 112 is dominant, the inlet temperature may be too high, causing thermal degradation.

Protocol B: Quantitative Bioanalysis via LC-ESI-MS/MS

Use this protocol for detecting the molecule in plasma/media.

1. Workflow Logic: Since the molecule is neutral, standard ESI+ is inefficient. We utilize Sodium
Adduct Formation or Derivatization. The protocol below uses the Sodium Adduct method
(simplest).

2. Mobile Phase:

A: Water + 0.1% Formic Acid + 2mM Ammonium Acetate (Source of cations).

B: Methanol + 0.1% Formic Acid.

3. MS/MS Transitions (MRM):

Precursor:
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153.1 (

)

e Product 1:

85.0 (Loss of side chain + Na interaction).

e Product 2:
67.0 (Ring fragmentation).

Decision Workflow: Selecting the Right Method

Use the following logic map to determine the appropriate analysis path for your specific
research constraints.

Start: Sample Type?

Pure Chemical / Biological Matrix
Synthetic Intermediate (Plasma, Urine)

Goal: Structural ID? Goal: Trace Quant?

Yes No (Need MW only)

GC-EI-MS GC-CI-MS LC-ESI-MS/MS
(Protocol A) (Methane) (Protocol B)

Click to download full resolution via product page

Figure 2: Decision tree for selecting the optimal mass spectrometry technique based on sample
origin and analytical goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1458882?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458882?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

